Cas no 2243506-50-3 (1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane)

• Product Name: 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane
• CAS No: 2243506-50-3
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 6187405
• PubChem ID: 138040579
• Update Time: 2025-10-31

1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• EN300-6482529
• 2243506-50-3
• 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane

• Inchi： 1S/C6H9F2N3/c1-5(7,8)6(2-3-6)4-10-11-9/h2-4H2,1H3
• InChI Key： WEABRGOSTBDLCX-UHFFFAOYSA-N
• SMILES： FC(C)(C1(CN=[N+]=[N-])CC1)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane

Introduction to 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane (CAS No. 2243506-50-3) in Modern Chemical Research

The compound 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane (CAS No. 2243506-50-3) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features—comprising a cyclopropane ring substituted with both an azidomethyl group and a 1,1-difluoroethyl moiety—make it a promising candidate for various applications in synthetic chemistry and drug development. This article delves into the compound's chemical properties, potential applications, and its relevance in contemporary research.

At the heart of this molecule lies the cyclopropane ring, a strained three-membered heterocycle known for its high reactivity and versatility in medicinal chemistry. The presence of the azidomethyl group introduces a highly functionalizable azide moiety, which is widely utilized in cross-coupling reactions and bioconjugation strategies. Meanwhile, the 1,1-difluoroethyl substituent imparts unique electronic and steric properties, enhancing the compound's potential as a building block for more complex molecules.

Recent advancements in synthetic methodologies have highlighted the utility of such fluorinated cyclopropanes in medicinal chemistry. For instance, researchers have leveraged the reactivity of the azide group to introduce site-specific modifications in protein labeling studies. The combination of the cyclopropane's strain-release capabilities with the fluorine atoms' metabolic stability makes this compound particularly attractive for designing bioactive molecules with improved pharmacokinetic profiles.

In drug discovery, 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane has been explored as a precursor for generating novel scaffolds with enhanced binding affinity to biological targets. The cyclopropane ring is known to mimic certain pharmacophoric patterns found in natural products and small-molecule drugs, while the fluorine atoms can modulate lipophilicity and metabolic resistance. Such features are critical in optimizing lead compounds for therapeutic applications.

Moreover, the compound's potential extends to materials science and agrochemical research. The incorporation of fluorinated groups into cyclic structures has been shown to influence material properties, such as solubility and thermal stability. This makes 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane a valuable intermediate for developing advanced polymers or specialty chemicals with tailored functionalities.

From a synthetic perspective, the reactivity of the azide group allows for facile introduction into larger molecular frameworks through transition-metal-catalyzed reactions like Stille or Sonogashira couplings. This flexibility is particularly useful in constructing complex natural product analogs or peptidomimetics. Additionally, the electron-withdrawing nature of the fluorine atoms can fine-tune electronic effects in designed molecules, influencing their interactions with biological systems.

The growing interest in fluorinated compounds stems from their prevalence in approved drugs due to their ability to improve bioavailability and resistance to enzymatic degradation. By integrating fluorine into a cyclopropane framework, researchers aim to harness these benefits while exploring new chemical space. Preliminary studies suggest that derivatives of 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane exhibit promising activity against various biological targets, warranting further investigation.

In conclusion, 1-(Azidomethyl)-1-(1,1-difluoroethyl)cyclopropane (CAS No. 2243506-50-3) stands out as a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural attributes position it as a key player in modern chemical research, offering new opportunities for drug discovery, materials engineering, and synthetic innovation. As methodologies for handling fluorinated heterocycles continue to evolve, this compound is poised to play an increasingly significant role in advancing scientific frontiers.